Benzenesulfonic acid, 2,2/'-[(4,8-diamino-3,7-dibromo- 9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)di
Benzenesulfonic acid, 2,2/'-[(4,8-diamino-3,7-dibromo- 9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)di
Brand Name:
Vulcanchem
CAS No.:
10130-53-7
VCID:
VC0154503
InChI:
InChI=1S/C28H22Br2N4O8S2.2Na/c1-11-3-5-15(19(7-11)43(37,38)39)33-17-9-13(29)25(31)23-21(17)27(35)24-22(28(23)36)18(10-14(30)26(24)32)34-16-6-4-12(2)8-20(16)44(40,41)42;;/h3-10,33-34H,31-32H2,1-2H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2
SMILES:
CC1=CC(=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=C(C3=O)C(=CC(=C4N)Br)NC5=C(C=C(C=C5)C)S(=O)(=O)[O-])N)Br)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C28H20Br2N4Na2O8S2
Molecular Weight:
810.4 g/mol
Benzenesulfonic acid, 2,2/'-[(4,8-diamino-3,7-dibromo- 9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)di
CAS No.: 10130-53-7
Main Products
VCID: VC0154503
Molecular Formula: C28H20Br2N4Na2O8S2
Molecular Weight: 810.4 g/mol
| CAS No. | 10130-53-7 |
|---|---|
| Product Name | Benzenesulfonic acid, 2,2/'-[(4,8-diamino-3,7-dibromo- 9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)di |
| Molecular Formula | C28H20Br2N4Na2O8S2 |
| Molecular Weight | 810.4 g/mol |
| IUPAC Name | disodium;2-[[4,8-diamino-3,7-dibromo-5-(4-methyl-2-sulfonatoanilino)-9,10-dioxoanthracen-1-yl]amino]-5-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C28H22Br2N4O8S2.2Na/c1-11-3-5-15(19(7-11)43(37,38)39)33-17-9-13(29)25(31)23-21(17)27(35)24-22(28(23)36)18(10-14(30)26(24)32)34-16-6-4-12(2)8-20(16)44(40,41)42;;/h3-10,33-34H,31-32H2,1-2H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2 |
| Standard InChIKey | UGNMVLJXQDVALS-UHFFFAOYSA-L |
| SMILES | CC1=CC(=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=C(C3=O)C(=CC(=C4N)Br)NC5=C(C=C(C=C5)C)S(=O)(=O)[O-])N)Br)S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1=CC(=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=C(C3=O)C(=CC(=C4N)Br)NC5=C(C=C(C=C5)C)S(=O)(=O)[O-])N)Br)S(=O)(=O)[O-].[Na+].[Na+] |
| PubChem Compound | 165824 |
| Last Modified | Nov 11 2021 |
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